Cas no 954241-05-5 (5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid)

• Product Name: 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid
• CAS No: 954241-05-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD09701379
• CID: 867119
• PubChem ID: 136108486
• Update Time: 2025-05-23

5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydroxy-2-isopropyl-pyrimidine-4-carboxylic acid
• 5-hydroxy-4-oxo-2-propan-2-yl-1H-pyrimidine-6-carboxylic acid
• 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic acid
• 5,6-dihydroxy-2-(propan-2-yl)pyrimidine-4-carboxylic acid
• 3037AJ
• SB40285
• 5-hydroxy-6-oxo-2-propan-2-yl-1H-pyrimidine-4-carboxylic acid
• 5-Hydroxy-6-oxo-2-(propan-2-yl)-3,6-dihydropyrimidine-4-carboxylic acid
• 954241-05-5
• DTXSID20716393
• AKOS006329795
• FT-0730445
• MFCD09701379
• CS-0341853
• 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylicacid
• DB-080281
• 5-hydroxy-2-isopropyl-6-oxo-3H-pyrimidine-4-carboxylic acid
• 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid

• MDL： MFCD09701379
• Inchi： 1S/C8H10N2O4/c1-3(2)6-9-4(8(13)14)5(11)7(12)10-6/h3,11H,1-2H3,(H,13,14)(H,9,10,12)
• InChI Key： HUPZUOCILSQWLB-UHFFFAOYSA-N
• SMILES： OC1C(NC(C(C)C)=NC=1C(=O)O)=O

Computed Properties

• Exact Mass: 198.06405680 g/mol
• Monoisotopic Mass: 198.06405680 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99
• Molecular Weight: 198.18

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 384.9±42.0 °C at 760 mmHg
• Flash Point: 186.6±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid

5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid (CAS No. 954241-05-5): A Comprehensive Overview

5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid (CAS No. 954241-05-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a pyrimidine ring with specific functional groups, including two hydroxyl groups and an isopropyl substituent, which contribute to its unique chemical properties and biological activities.

The molecular formula of 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid is C₉H₁₃N₂O₄, and its molecular weight is 207.21 g/mol. The compound's solubility and stability are key factors that influence its utility in various chemical and biological processes. Recent studies have shown that the compound exhibits good solubility in polar solvents such as water and methanol, which facilitates its use in solution-based reactions and assays.

In terms of its biological activity, 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid has been investigated for its potential as a lead compound in drug discovery. Research has indicated that the compound possesses anti-inflammatory properties, making it a promising candidate for the development of new treatments for inflammatory diseases. Additionally, preliminary studies have suggested that the compound may have antiviral activity against certain viral strains, although further research is needed to confirm these findings.

The synthesis of 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid involves several steps, including the formation of the pyrimidine ring and the introduction of the hydroxyl and isopropyl groups. One common synthetic route involves the reaction of 2-isopropylpyrimidine with an appropriate diol followed by carboxylation to form the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid have also been studied to assess its potential as a therapeutic agent. In vitro and in vivo studies have shown that the compound has good bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.

In addition to its potential therapeutic applications, 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid has been explored for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for understanding cellular processes and identifying new targets for drug development. For instance, recent studies have demonstrated that the compound can inhibit certain enzymes involved in inflammatory responses, providing insights into potential mechanisms of action.

The safety profile of 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 5,6-Dihydroxy-2-isopropylpyrimidine-4-carboxylic Acid (CAS No. 954241-05-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, highlighting its significance in advancing our understanding of chemical biology and drug discovery.